Cas no 1592679-07-6 (5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine)

• Product Name: 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine
• CAS No: 1592679-07-6
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD28246410
• CID: 4607241
• PubChem ID: 91636087
• Update Time: 2025-06-13

5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine
• 5-Methyl-N-[(pyridin-4-yl)methyl]pyridin-3-amine
• WN7

• MDL： MFCD28246410
• Inchi： 1S/C12H13N3/c1-10-6-12(9-14-7-10)15-8-11-2-4-13-5-3-11/h2-7,9,15H,8H2,1H3
• InChI Key： CKIRWILOFLBVIB-UHFFFAOYSA-N
• SMILES： N(C1C=NC=C(C)C=1)CC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.6
• Topological Polar Surface Area: 37.8

Additional information on 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine

Research Brief on 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine (CAS: 1592679-07-6): Recent Advances and Applications

5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine (CAS: 1592679-07-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

One of the most notable advancements in the study of 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine is its application in kinase inhibition. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Recent research has demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as the epidermal growth factor receptor (EGFR) and cyclin-dependent kinases (CDKs). These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory properties, 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine has also been investigated for its role in modulating neurotransmitter systems. Studies have shown that this compound can interact with nicotinic acetylcholine receptors (nAChRs) and serotonin receptors, which are implicated in neurological and psychiatric disorders. Preliminary in vitro and in vivo data indicate that it may have neuroprotective effects, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and depression.

The synthesis and optimization of 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural modifications have been explored to enhance its pharmacological properties. For instance, researchers have successfully incorporated this compound into larger scaffolds to improve its bioavailability and target specificity. These advancements are critical for its transition from preclinical studies to clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be addressed through further research. However, the compound's versatility and potential across multiple therapeutic areas make it a valuable subject of ongoing investigation. Future studies are expected to focus on its combination with other therapeutic agents and its application in personalized medicine approaches.

In conclusion, 5-methyl-N-(pyridin-4-ylmethyl)pyridin-3-amine (CAS: 1592679-07-6) represents a promising compound with diverse applications in chemical biology and drug discovery. Its ability to target key biological pathways and its potential for structural optimization highlight its significance in the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its clinical potential.